Cas no 25117-75-3 (3-Ethoxybenzonitrile)
3-Ethoxybenzonitrile structure
Product Name:3-Ethoxybenzonitrile
CAS No:25117-75-3
MF:C9H9NO
MW:147.173862218857
MDL:MFCD00001805
CID:88560
PubChem ID:91283
Update Time:2025-04-18
3-Ethoxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Ethoxybenzonitrile
- 3-Aethoxy-benzoesaeure-nitril
- 3-Aethoxy-benzonitril
- 3-ethoxybenzenecarbonitrile
- 3-ethoxy-benzonitrile
- Benzonitrile,3-ethoxy
- Benzonitrile,m-ethoxy
- m-Cyanophenetol
- m-Ethoxybenzonitril
- J-015818
- CS-0159909
- m-Ethoxy benzonitrile
- SCHEMBL1821556
- Benzonitrile, 3-ethoxy-
- MFCD00001805
- EINECS 246-632-2
- FS-4602
- AKOS000198122
- EN300-09450
- 3-Ethoxybenzoic acid nitrile
- 25117-75-3
- Z54464104
- FT-0682168
- PFNAUBYHTWDKBO-UHFFFAOYSA-N
- SY061633
- D95712
- NS00027812
- InChI=1/C9H9NO/c1-2-11-9-5-3-4-8(6-9)7-10/h3-6H,2H2,1H
- DTXSID60179807
- Benzonitrile, m-ethoxy-
- AMY28499
- DTXCID80102298
-
- MDL： MFCD00001805
- Inchi： 1S/C9H9NO/c1-2-11-9-5-3-4-8(6-9)7-10/h3-6H,2H2,1H3
- InChI Key： PFNAUBYHTWDKBO-UHFFFAOYSA-N
- SMILES： O(CC)C1C=CC=C(C#N)C=1
Computed Properties
- Exact Mass: 147.06800
- Monoisotopic Mass: 147.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 33A^2
Experimental Properties
- Color/Form: Not determined
- Density: 1.047 g/mL at 25 °C(lit.)
- Melting Point: No data available
- Boiling Point: 241-244 °C(lit.)
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - Refractive Index: n20/D 1.529(lit.)
- PSA: 33.02000
- LogP: 1.95698
- Solubility: Not determined
3-Ethoxybenzonitrile Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302 + H312 + H332
- Warning Statement： P280
- Hazardous Material transportation number：3276
- WGK Germany：3
- Hazard Category Code： 20/21/22
- Safety Instruction： S36
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Packing Group：III
- Hazard Level：6.1
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R20/21/22
- Storage Condition：Ambient temperatures.
3-Ethoxybenzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Ethoxybenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 018662-1g |
3-Ethoxybenzonitrile |
25117-75-3 | 98% | 1g |
￡13.00 | 2022-03-01 | |
| Fluorochem | 018662-10g |
3-Ethoxybenzonitrile |
25117-75-3 | 98% | 10g |
￡117.00 | 2022-03-01 | |
| Fluorochem | 018662-50g |
3-Ethoxybenzonitrile |
25117-75-3 | 98% | 50g |
￡464.00 | 2022-03-01 | |
| TRC | E937038-100mg |
3-Ethoxybenzonitrile |
25117-75-3 | 100mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E937038-500mg |
3-Ethoxybenzonitrile |
25117-75-3 | 500mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E937038-1g |
3-Ethoxybenzonitrile |
25117-75-3 | 1g |
$ 80.00 | 2022-06-05 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E849362-5g |
3-Ethoxybenzonitrile |
25117-75-3 | 95% | 5g |
￥263.70 | 2022-01-11 | |
| abcr | AB116425-5 g |
3-Ethoxybenzonitrile, 95%; . |
25117-75-3 | 95% | 5 g |
€72.00 | 2023-07-20 | |
| abcr | AB116425-25 g |
3-Ethoxybenzonitrile, 95%; . |
25117-75-3 | 95% | 25 g |
€183.00 | 2023-07-20 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A13908-5g |
3-Ethoxybenzonitrile, 95% |
25117-75-3 | 95% | 5g |
￥455.00 | 2023-03-15 |
3-Ethoxybenzonitrile Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
25117-75-3 (3-Ethoxybenzonitrile) Related Products
- 1527-89-5(3-Methoxybenzonitrile)
- 25117-74-2(Benzonitrile, 4-ethoxy-)
- 60758-86-3(3-ethoxy-4-methoxy-benzonitrile)
- 80407-66-5(4-(2-methoxyethoxy)benzonitrile)
- 60758-79-4(3-Ethoxy-4-hydroxybenzonitrile)
- 60758-87-4(3,4-Diethoxybenzonitrile)
- 473923-98-7(3-Methoxy-5-methylbenzonitrile)
- 60758-84-1(4-propoxybenzonitrile)
- 80407-67-6(3-(2-Methoxyethoxy)benzonitrile)
- 1095085-73-6(3-(2-Ethoxyethoxy)benzonitrile)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
